Cas no 893781-23-2 (N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide
• CAS No: 893781-23-2
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 5423285
• PubChem ID: 16648826
• Update Time: 2025-05-20

N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• STK953122
• Acetamide, N-(3,4-dimethoxyphenyl)-2-[[1-(3,5-dimethylphenyl)-1H-tetrazol-5-yl]thio]-
• AKOS002310656
• N-(3,4-dimethoxyphenyl)-2-((1-(3,5-dimethylphenyl)-1H-tetrazol-5-yl)thio)acetamide
• N-(3,4-Dimethoxyphenyl)-2-[[1-(3,5-dimethylphenyl)-1H-tetrazol-5-yl]thio]acetamide
• 893781-23-2
• F3273-0896
• N-(3,4-dimethoxyphenyl)-2-{[1-(3,5-dimethylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide
• DTXSID201131939
• N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide

• Inchi： 1S/C19H21N5O3S/c1-12-7-13(2)9-15(8-12)24-19(21-22-23-24)28-11-18(25)20-14-5-6-16(26-3)17(10-14)27-4/h5-10H,11H2,1-4H3,(H,20,25)
• InChI Key： VZBKAGQNMXNYHY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1N(C2=CC(C)=CC(C)=C2)N=NN=1

Computed Properties

• Exact Mass: 399.13651072g/mol
• Monoisotopic Mass: 399.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.76±0.70(Predicted)

Additional information on N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide (CAS No. 893781-23-2)

N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide (CAS No. 893781-23-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of dimethoxyphenyl and dimethylphenyl moieties in its structure further enhances its versatility in drug design and development.

In recent years, the demand for tetrazole-based compounds has surged, driven by their role as bioisosteres for carboxylic acids and their ability to improve metabolic stability in drug candidates. Researchers have particularly focused on N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide due to its potential as a lead compound in the development of novel therapeutics. Its sulfanylacetamide linkage is a key feature that contributes to its binding affinity with various biological targets, making it a promising candidate for further exploration.

The synthesis of CAS No. 893781-23-2 involves multi-step organic reactions, including the formation of the tetrazole ring and subsequent functionalization with the dimethoxyphenyl and dimethylphenyl groups. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide?" Current studies suggest its utility in cancer research, where it may act as an inhibitor of specific enzymes involved in tumor progression. Additionally, its antioxidant properties have been investigated for potential use in neuroprotective therapies, aligning with the growing interest in neurodegenerative disease treatments.

Another trending topic in the scientific community is the green synthesis of such complex molecules. Researchers are exploring eco-friendly methodologies to produce CAS No. 893781-23-2 with minimal environmental impact. This aligns with the broader shift toward sustainable chemistry, a subject of high relevance in both academic and industrial settings. The compound's structure-activity relationship (SAR) is also a focal point, as understanding its molecular interactions can unlock new avenues for drug discovery.

From a commercial perspective, N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability are common queries among scientists, reflecting the need for accessible high-quality compounds in early-stage research. Proper storage conditions, typically under inert atmospheres and low temperatures, are essential to maintain its stability over time.

In conclusion, CAS No. 893781-23-2 represents a fascinating example of modern medicinal chemistry, combining structural complexity with broad therapeutic potential. Its study not only advances our understanding of tetrazole chemistry but also contributes to the development of innovative solutions for pressing health challenges. As research continues, this compound is likely to remain a subject of intense interest and exploration in the scientific community.